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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

dihydrogen phosphate

Cat. No.: B15515020

Get Quote

1-Butyl-3-methylimidazolium Dihydrogen Phosphate
Executive Summary & Identity Verification
[BMIM][H2PO4] is a hydrophilic, room-temperature ionic liquid (RTIL) characterized by its high

viscosity and strong hydrogen-bonding capability. Unlike hydrophobic ILs (e.g., [BMIM][PF6]),

the dihydrogen phosphate anion (

) confers significant proton-donating and accepting properties, making this compound
exceptionally effective for biopolymer dissolution (cellulose) and gas hydrate inhibition.
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Parameter Detail

Chemical Name
1-Butyl-3-methylimidazolium dihydrogen

phosphate

Abbreviation [BMIM][H2PO4] or [C4C1im][H2PO4]

Formula

Molecular Weight ~236.21 g/mol

CAS Registry Note

Critical Advisory: The CAS number 162052-40-6

provided in the topic request is frequently

associated with specific proprietary or non-

standard registry entries.[1][2] The most

common CAS for this specific anion-cation pair

in literature is 678045-45-7. Researchers should

verify the Certificate of Analysis (CoA) from their

specific supplier to confirm the anion identity.

Physicochemical Profile
The utility of [BMIM][H2PO4] is dictated by the amphoteric nature of its anion. The

anion can act as both a hydrogen bond donor and acceptor, leading to the formation of a
structured, viscous liquid network.
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Property Value / Characteristic Relevance to Application

Physical State
Viscous liquid (Clear to pale

yellow)

Liquid handling requires

positive displacement pipettes.

Melting Point
< 100°C (Glass transition often

observed)

Classified as a Room

Temperature Ionic Liquid

(RTIL).[3][4]

Hygroscopicity Extremely High

Absorbs atmospheric water

rapidly; water acts as an anti-

solvent for cellulose but lowers

viscosity.

Density ~1.25 – 1.30 g/cm³ (25°C)

Denser than water; facilitates

phase separation in some

extraction protocols.

Viscosity
High (>500 cP at 25°C, varies

w/ water content)

Requires heating (60–80°C)

for efficient mass transfer

during synthesis or dissolution.

Solubility
Miscible with water, methanol,

DMSO.

Insoluble in non-polar solvents

(hexane, ether).

Synthesis & Purity (The "Green" Route)
Field-Proven Insight: Avoid the Metathesis Trap
While many ILs are made via metathesis (e.g., [BMIM][Cl] + salt), this leaves halide residues (

,

) that can poison catalysts or corrode equipment. For [BMIM][H2PO4], the Neutralization Route
is superior. It produces water as the only byproduct, ensuring high purity for pharmaceutical or
cellulose applications.

Recommended Protocol: Acid-Base Neutralization
Precursor: Start with 1-Butyl-3-methylimidazolium hydroxide ([BMIM][OH]) or bicarbonate

([BMIM][HCO3]) in aqueous solution.
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Reaction: Add equimolar Phosphoric Acid (85%

) dropwise at 0°C to control the exotherm.

Purification: Remove water via rotary evaporation (60°C, reduced pressure).

Drying (Critical): Dry under high vacuum (<1 mbar) at 70°C for 24+ hours to remove bound

water.

Synthesis Workflow Diagram
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Caption: Clean synthesis via neutralization eliminates halide contamination, essential for

catalytic and biological applications.

Safety Data Sheet (SDS) Analysis
Although often cited as "green," [BMIM][H2PO4] poses specific hazards, primarily due to its

ionic nature and potential for irritation.

GHS Classification[5]
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Handling Protocols (Self-Validating System)
Moisture Defense: Because [BMIM][H2PO4] is hygroscopic, a "wet" sample (absorbing air

moisture) will show a drastic drop in viscosity. Protocol: If the liquid pours like water, it is wet.
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If it flows like cold honey, it is dry. Use this rheological check to validate solvent quality before

use.

PPE: Nitrile gloves (0.11 mm min) are required. Phosphate ILs are difficult to wash off skin

due to their viscosity; immediate flushing with copious water is necessary upon contact.

Spill Management: Do not use water initially (it spreads the viscous oil). Absorb with

sand/vermiculite first, then wash the surface with water.

Safety Logic Diagram
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Caption: Emergency response workflow emphasizing water flushing for personal exposure but

containment for spills.

Applications in Research & Development
A. Cellulose Dissolution & Biomass Processing
[BMIM][H2PO4] is a superior solvent for cellulose compared to halide-based ILs ([BMIM][Cl])

because the phosphate anion is a potent hydrogen bond acceptor.

Mechanism: The

anion disrupts the intramolecular hydrogen network of cellulose (O3–H...O5 and O2–H...O6),
effectively "unzipping" the polymer chains.
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Advantage: Lower melting point than [BMIM][Cl] allows for processing at lower temperatures

(<100°C), reducing degradation (browning) of the biomass.

B. Gas Hydrate Inhibition
Recent studies (Sulaimon et al.) identify [BMIM][H2PO4] as a dual-functional inhibitor:

Thermodynamic: Shifts the hydrate equilibrium curve to lower temperatures.

Kinetic: Delays the nucleation time of methane hydrates.

Application: Used in oil/gas flow assurance to prevent pipeline blockage.

C. Catalysis
The acidic proton on the dihydrogen phosphate anion allows [BMIM][H2PO4] to act as a

Brønsted acidic catalyst for esterification and condensation reactions, often eliminating the

need for added mineral acids.

References
Sulaimon, A. A., et al. (2020). Synthesis of dihydrogen phosphate-based ionic liquids:

Experimental and COSMO-RS based investigation for methane hydrate inhibition.

Liu, Y., et al. (2021). Ionic Liquids Used in Dissolution of Cellulose. Encyclopedia.pub. Link

Fisher Scientific. (2024). Safety Data Sheet: 1-Butyl-3-methylimidazolium derivatives.

Sigma-Aldrich. (2024). Product Specification: 1-Butyl-3-methylimidazolium salts. [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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